Cas no 651744-48-8 (4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine)

4-Chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine is a silyl-protected pyrrolopyridine derivative, notable for its utility in organic synthesis and pharmaceutical research. The tris(isopropyl)silyl (TIPS) group enhances steric protection, improving stability during synthetic transformations. The chloro substituent at the 4-position offers a reactive site for further functionalization, making it a versatile intermediate for constructing complex heterocyclic frameworks. Its structural features are particularly valuable in medicinal chemistry for developing biologically active compounds. The compound’s stability under various reaction conditions and its compatibility with cross-coupling reactions underscore its importance as a building block in advanced synthetic applications.

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine structure

651744-48-8 structure

Product Name:4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine

CAS No:651744-48-8

MF:C₁₆H₂₅ClN₂Si

MW:308.921603918076

MDL:MFCD09763673

CID:832955

PubChem ID:329771607

Update Time:2025-05-28

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-1-[tris(1-methylethyl)silyl]-
- (4-chloropyrrolo[2,3-b]pyridin-1-yl)-tri(propan-2-yl)silane
- 4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
- (4-CHLOROPYRROLO[2,3-B]PYRIDIN-1-YL)-TRIISOPROPYL-SILANE
- BBB74448
- SY097462
- MFCD09763673
- 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
- PB19004
- DTXSID90465942
- 4-chloro-1-(triisopropylsilyl)pyrrolo[2,3-b]pyridine
- 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyri dine
- 4-CHLORO-1-[TRIS(1-METHYLETHYL)SILYL]-1H-PYRROLO[2,3-B]PYRIDINE
- BCP14338
- 4-chloro-1-(triisopropyl silyl)-1H-pyrrolo[2,3-b]pyridine
- 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo-[2,3-b]pyridine
- 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]-pyridine
- 651744-48-8
- HSMLARVFJADZQS-UHFFFAOYSA-N
- J-501393
- 1H-Pyrrolo[2,3-b]pyridine,4-chloro-1-[tris(1-methylethyl)silyl]-
- 4-Chloro-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine
- AS-33628
- 4-chloro-1-(tri isopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
- SCHEMBL306515
- AKOS015850190
- CS-M2741
- 4-CHLORO-1-(TRIISOPROPYLSILYL)-7-AZAINDOLE
- MDL： MFCD09763673
- Inchi： 1S/C16H25ClN2Si/c1-11(2)20(12(3)4,13(5)6)19-10-8-14-15(17)7-9-18-16(14)19/h7-13H,1-6H3
- InChI Key： HSMLARVFJADZQS-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C2C=1C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

Exact Mass: 308.14800
Monoisotopic Mass: 308.1475530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82000
LogP: 5.71330

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM100019-5g	4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	651744-48-8	95%+	5g	$375	2021-08-06
Chemenu	CM100019-10g	4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	651744-48-8	95%+	10g	$581	2021-08-06
Chemenu	CM100019-25g	4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	651744-48-8	95%+	25g	$1256	2021-08-06
TRC	C386838-100mg	4-Chloro-1-(Triisopropylsilyl)-1h-Pyrrolo[2,3-B]Pyridine	651744-48-8		100mg	$ 50.00	2022-06-06
TRC	C386838-500mg	4-Chloro-1-(Triisopropylsilyl)-1h-Pyrrolo[2,3-B]Pyridine	651744-48-8		500mg	$ 210.00	2022-06-06
TRC	C386838-1g	4-Chloro-1-(Triisopropylsilyl)-1h-Pyrrolo[2,3-B]Pyridine	651744-48-8		1g	$ 320.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RZ244-200mg	4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine	651744-48-8	98+%	200mg	231.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RZ244-1g	4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine	651744-48-8	98+%	1g	808.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RZ244-50mg	4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine	651744-48-8	98+%	50mg	102.0CNY	2021-08-05
Chemenu	CM100019-5g	4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	651744-48-8	95%+	5g	$***	2023-05-29

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Production Method

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Related Literature

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Cas no 651744-48-8 (4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine)

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Security Information

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Pricemore >>

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Production Method

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Related Literature

Related Categories

651744-48-8 (4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine) Related Products